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Compound of Interest

Compound Name: Himbosine

Cat. No.: B10819013

Himbosine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Himbosine, a complex polycyclic alkaloid, has garnered interest within the scientific community
for its potential pharmacological activities. This document provides an in-depth technical
overview of Himbosine, encompassing its chemical structure, physicochemical properties,
biological effects, and available experimental protocols. The information is curated to support
researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug
development in their exploration of this natural compound.

Chemical Structure and Identifiers

Himbosine is a structurally intricate alkaloid isolated from the bark of trees belonging to the
Himantandra species. Its complex framework presents a unique scaffold for potential
therapeutic applications.

Table 1: Chemical Identifiers of Himbosine
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Identifier

Value

Citation

IUPAC Name

methyl
(1R,2S,4aR,4bR,5S,6R,7aS,9
R,11S,11aS,12S,15S)-2,9,11-
tris(acetyloxy)-1-
(benzoyloxy)-1,2,3,4,4a,6,7,7a,
8,9,11,11a-dodecahydro-15-
methyl-5,6,9-
[1]butanyl[2]ylidene-5H-
benz[3][4]indeno[7a,1-
b]pyrrole-10-carboxylate

CAS Number

15448-14-3

Molecular Formula

C35H41NO10

Canonical SMILES

CC1CCC2C3N1C45C6CCC(C
(C6C(C(=C4C2(CC5C3)0C(=
0)C)C(=0)OC)OC(=0)C)OC(=
0)C7=CC=CC=C7)OC(=0)C

Physicochemical Properties

The physicochemical properties of Himbosine are critical for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited, the following

information has been reported.

Table 2: Physicochemical Properties of Himbosine
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Property Value Citation
Molecular Weight 635.7 g/mol [1]
. Soluble in Dimethyl Sulfoxide
Solubility [1]
(DMSO)

Melting Point Not reported

Boiling Point Not reported

Appearance Not reported

Biological Activity and Mechanism of Action

Preliminary studies on the biological activity of Himbosine and related alkaloids from
Galbulimima species suggest potential effects on the cardiovascular system.

Cardiovascular Effects

Early pharmacological screening of alkaloids from Galbulimima species, including Himbosine,
indicated cardiovascular activity. Specifically, Himbosine was found to induce modest
hypotension in cats at doses ranging from 2.5 to 10 mg/kg[2]. This suggests a potential
vasodilatory or cardiodepressant effect, although the precise mechanism remains to be
elucidated.

Signaling Pathways

Currently, there is a lack of detailed studies investigating the specific signaling pathways
modulated by Himbosine. Given its hypotensive effects, potential mechanisms could involve
interactions with adrenergic receptors, calcium channels, or other pathways involved in the
regulation of blood pressure. Further research is required to identify the molecular targets of
Himbosine and delineate its mechanism of action.

The following diagram illustrates a hypothetical workflow for investigating the mechanism of
action of Himbosine.
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Caption: Workflow for Investigating Himbosine's Mechanism of Action.

Experimental Protocols
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Detailed experimental protocols for the isolation and synthesis of Himbosine are not readily
available in the public domain. However, general methodologies for the extraction of alkaloids
from Galbulimima species can be adapted.

Isolation from Natural Sources

Himbosine is naturally found in the bark of Galbulimima baccata and Galbulimima
belgraveanal[5][6]. A general procedure for the extraction of alkaloids from these plant materials
is as follows:

o Extraction: The dried and milled bark is exhaustively extracted with a solvent such as
methanol.

o Acid-Base Extraction: The crude methanol extract is subjected to an acid-base extraction
procedure to separate the alkaloids from other plant constituents. This typically involves
partitioning the extract between an acidic aqueous solution and an organic solvent. The
alkaloids are protonated and move into the aqueous phase.

» Basification and Re-extraction: The acidic aqueous layer is then basified, and the
deprotonated alkaloids are extracted back into an organic solvent.

o Chromatographic Purification: The resulting crude alkaloid mixture is then subjected to
various chromatographic techniques, such as column chromatography over silica gel or
alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to isolate the individual alkaloids, including Himbosine.

The following diagram outlines a general workflow for the isolation of Himbosine.
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Caption: General Workflow for Himbosine Isolation.

Total Synthesis
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As of the current literature survey, a total synthesis of Himbosine has not been reported. The
complex, highly substituted polycyclic structure of Himbosine presents a significant challenge
for synthetic organic chemists.

Future Directions

Himbosine represents an intriguing natural product with potential therapeutic applications.
Future research should focus on:

» Comprehensive Physicochemical Characterization: Determination of key properties such as
melting point, boiling point, and solubility in various solvents.

» Elucidation of Mechanism of Action: In-depth studies to identify the molecular targets and
signaling pathways responsible for its hypotensive effects.

e Pharmacokinetic and Toxicological Profiling: Evaluation of its absorption, distribution,
metabolism, excretion (ADME), and toxicity to assess its drug-like properties.

» Total Synthesis: Development of a synthetic route to enable the preparation of analogues for
structure-activity relationship (SAR) studies and to provide a sustainable supply for further
research.

Conclusion

This technical guide provides a summary of the current knowledge on Himbosine. While its
chemical structure is well-defined, significant gaps remain in our understanding of its
physicochemical properties, biological activity, and mechanism of action. The information
presented herein is intended to serve as a valuable resource for researchers and to stimulate
further investigation into the therapeutic potential of this complex natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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